Cas no 1351634-86-0 (2-(4-fluoro-1,3-benzothiazol-2-yl)(methyl)amino-N-(4-sulfamoylphenyl)acetamide)

• Product Name: 2-(4-fluoro-1,3-benzothiazol-2-yl)(methyl)amino-N-(4-sulfamoylphenyl)acetamide
• CAS No: 1351634-86-0
• MF: C₁₆H₁₅FN₄O₃S₂
• MW: 394.443703889847
• CID: 6104108
• PubChem ID: 71790306
• Update Time: 2025-06-15

2-(4-fluoro-1,3-benzothiazol-2-yl)(methyl)amino-N-(4-sulfamoylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluoro-1,3-benzothiazol-2-yl)(methyl)amino-N-(4-sulfamoylphenyl)acetamide
• 2-[(4-fluoro-1,3-benzothiazol-2-yl)(methyl)amino]-N-(4-sulfamoylphenyl)acetamide
• F6225-0642
• 2-((4-fluorobenzo[d]thiazol-2-yl)(methyl)amino)-N-(4-sulfamoylphenyl)acetamide
• 2-[(4-fluoro-1,3-benzothiazol-2-yl)-methylamino]-N-(4-sulfamoylphenyl)acetamide
• 1351634-86-0
• AKOS024540180

• Inchi： 1S/C16H15FN4O3S2/c1-21(16-20-15-12(17)3-2-4-13(15)25-16)9-14(22)19-10-5-7-11(8-6-10)26(18,23)24/h2-8H,9H2,1H3,(H,19,22)(H2,18,23,24)
• InChI Key： MLYCIQFOVLURNI-UHFFFAOYSA-N
• SMILES： S1C2C=CC=C(C=2N=C1N(C)CC(NC1C=CC(=CC=1)S(N)(=O)=O)=O)F

Computed Properties

• Exact Mass: 394.05696086g/mol
• Monoisotopic Mass: 394.05696086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 142Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-(4-fluoro-1,3-benzothiazol-2-yl)(methyl)amino-N-(4-sulfamoylphenyl)acetamide

Professional Introduction to Compound with CAS No. 1351634-86-0 and Product Name: 2-(4-fluoro-1,3-benzothiazol-2-yl)(methyl)amino-N-(4-sulfamoylphenyl)acetamide

The compound with the CAS number 1351634-86-0 and the product name 2-(4-fluoro-1,3-benzothiazol-2-yl)(methyl)amino-N-(4-sulfamoylphenyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug discovery. The structural features of this compound, particularly the presence of a 4-fluoro-1,3-benzothiazole core and a 4-sulfamoylphenyl moiety, make it a promising candidate for further investigation in various therapeutic areas.

Recent studies have highlighted the importance of benzothiazole derivatives in the development of novel therapeutic agents. The benzothiazole scaffold is known for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a fluoro substituent at the 4-position of the benzothiazole ring enhances its pharmacological properties by improving metabolic stability and binding affinity to biological targets. This modification has been widely explored in the design of drugs targeting various diseases, including cancer and infectious diseases.

The presence of a methylamino group in the structure of this compound adds another layer of complexity and functionality. Methylamino groups are known to contribute to the solubility and bioavailability of pharmaceutical compounds, making them valuable in drug design. Additionally, the acetamide moiety at the N-position provides a site for further chemical modifications, allowing for the development of more sophisticated derivatives with enhanced biological activity.

One of the most compelling aspects of this compound is its potential application in the treatment of neurodegenerative diseases. The 4-sulfamoylphenyl group has been shown to interact with specific receptors and enzymes involved in neurodegeneration, making it a promising lead compound for further research. Studies have demonstrated that sulfamoylphenyl derivatives can modulate the activity of enzymes such as acetylcholinesterase, which is crucial for maintaining cognitive function in conditions like Alzheimer's disease.

Furthermore, the compound's structural features make it an attractive candidate for developing antimicrobial agents. The combination of a fluoro-substituted benzothiazole core and a sulfamoylphenyl group creates a unique pharmacophore that can interact with bacterial enzymes and cell wall components. This has led to investigations into its efficacy against resistant bacterial strains, which is an increasingly critical area of research given the rise of antibiotic-resistant pathogens.

In vitro studies have shown that this compound exhibits significant inhibitory activity against various enzymes and receptors relevant to cancer progression. The 4-fluoro-1,3-benzothiazole moiety has been identified as a key pharmacophore responsible for its antitumor effects. By targeting specific pathways involved in cell proliferation and survival, this compound demonstrates potential as an effective chemotherapeutic agent. Additionally, its ability to cross the blood-brain barrier suggests that it may be useful in treating central nervous system tumors.

The development of new drugs often involves optimizing existing structures to improve their pharmacokinetic properties. The presence of both polar (sulfamoyl) and non-polar (fluoro-substituted benzothiazole) functional groups in this compound allows for multiple routes of administration, including oral and intravenous formulations. This versatility is crucial for ensuring patient compliance and therapeutic efficacy.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting expensive wet lab experiments. Virtual screening techniques have been used to identify potential binding interactions between this compound and target proteins relevant to various diseases. These computational studies have provided valuable insights into how modifications to the structure can enhance its therapeutic potential.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Modern synthetic methodologies have been employed to streamline the process, making it more efficient and scalable for industrial production. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this molecule.

As research continues to uncover new therapeutic applications for this compound, collaborations between academic institutions and pharmaceutical companies are becoming increasingly important. These partnerships facilitate the translation of laboratory findings into clinical trials, ultimately bringing new treatments to patients suffering from various diseases.

In conclusion, the compound with CAS number 1351634-86-0 and product name 2-(4-fluoro-1,3-benzothiazol-2-yl)(methyl)amino-N-(4-sulfamoylphenyl)acetamide represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a promising candidate for further investigation in various therapeutic areas, including neurodegenerative diseases, cancer, and antimicrobial infections. Continued research into this compound holds great promise for developing novel treatments that address unmet medical needs.